Cas no 62327-92-8 (5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-)
62327-92-8 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-
CAS No:62327-92-8
MF:C7H8N4O2S
MW:212.229019165039
CID:449189
PubChem ID:71387502
Update Time:2025-04-19
5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-
- 6-ethanehydrazonoyl-2-sulfanylidene-1H-pyrimidine-5-carboxylic acid
- 6-(1-Hydrazinylideneethyl)-2-sulfanylidene-1,2-dihydropyrimidine-5-carboxylic acid
- DTXSID80809619
- 62327-92-8
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- Inchi: 1S/C7H8N4O2S/c1-3(11-8)5-4(6(12)13)2-9-7(14)10-5/h2H,8H2,1H3,(H,12,13)(H,9,10,14)
- InChI Key: GQGSRKPMEVHXJW-UHFFFAOYSA-N
- SMILES: S=C1N=CC(C(=O)O)=C(C(C)=NN)N1
Computed Properties
- Exact Mass: 212.03694
- Monoisotopic Mass: 212.03679668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 100.07
5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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